Cas no 1286207-17-7 ((S)-N-(4-Fluorobenzyl)piperidin-3-aminedihydrochloride)

• Product Name: (S)-N-(4-Fluorobenzyl)piperidin-3-aminedihydrochloride
• CAS No: 1286207-17-7
• MF: C₁₂H₁₉Cl₂FN₂
• MW: 281.197064638138
• CID: 4787963
• Update Time: 2025-10-31

(S)-N-(4-Fluorobenzyl)piperidin-3-aminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-N-(4-fluorobenzyl)piperidin-3-aminedihydrochloride
• (S)-N-(4-Fluorobenzyl)piperidin-3-amine dihydrochloride
• (S)-N-(4-Fluorobenzyl)piperidin-3-aminedihydrochloride

• Inchi： 1S/C12H17FN2.2ClH/c13-11-5-3-10(4-6-11)8-15-12-2-1-7-14-9-12;;/h3-6,12,14-15H,1-2,7-9H2;2*1H/t12-;;/m0../s1
• InChI Key： COKNUFYOEQLCAQ-LTCKWSDVSA-N
• SMILES： Cl.Cl.FC1C=CC(=CC=1)CN[C@@H]1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 179
• Topological Polar Surface Area: 24.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (S)-N-(4-Fluorobenzyl)piperidin-3-aminedihydrochloride

Introduction to (S)-N-(4-Fluorobenzyl)piperidin-3-aminedihydrochloride

The compound (S)-N-(4-Fluorobenzyl)piperidin-3-aminedihydrochloride, with the CAS number 1286207-17-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its potential applications in drug development, particularly in the areas of central nervous system disorders and pain management. The molecule's structure, which includes a piperidine ring, a fluorobenzyl group, and a dihydrochloride counterion, contributes to its unique pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of stereochemistry in the activity of this compound. The (S) configuration at the chiral center plays a crucial role in determining its biological activity. Researchers have demonstrated that this enantiomer exhibits superior selectivity and potency compared to its (R) counterpart. This finding underscores the importance of stereochemical considerations in drug design and optimization.

The synthesis of (S)-N-(4-Fluorobenzyl)piperidin-3-aminedihydrochloride involves a multi-step process that includes nucleophilic substitution, ring-opening reactions, and stereochemical control. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product. These methods are essential for maintaining the quality of the compound, especially when it is intended for therapeutic use.

In terms of pharmacology, this compound has shown promising results in preclinical studies. It has demonstrated efficacy in models of neuropathic pain, suggesting its potential as a novel analgesic agent. Additionally, studies have indicated that it may possess anti-inflammatory properties, further expanding its therapeutic potential. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it allows for direct action on central nervous system targets.

The application of (S)-N-(4-Fluorobenzyl)piperidin-3-aminedihydrochloride extends beyond pharmaceuticals. It has also been explored as a tool compound in biochemical research, aiding in the study of receptor interactions and enzyme kinetics. Its role as a ligand in structural biology studies has provided valuable insights into molecular recognition processes.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and reducing potential side effects. Novel delivery systems, such as liposomal encapsulation or sustained-release formulations, are being investigated to enhance its therapeutic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical practice.

In conclusion, (S)-N-(4-Fluorobenzyl)piperidin-3-aminedihydrochloride represents a promising candidate in drug discovery with a wide range of applications. Its unique chemical structure, coupled with advanced synthetic methodologies and cutting-edge research findings, positions it as a key molecule in addressing unmet medical needs.